N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide

• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol
• IUPAC Name: N//'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide
• InChI: InChI=1S/C15H13N3O5/c1-9(13-7-6-12(19)8-14(13)20)16-17-15(21)10-2-4-11(5-3-10)18(22)23/h2-8,16,20H,1H3,(H,17,21)/b13-9+
• InChI Key: ZMIMZRFPLOIPLD-UKTHLTGXSA-N
• Isomeric SMILES: C/C(=C\1/C=CC(=O)C=C1O)/NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CC(=C1C=CC(=O)C=C1O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and physiological effects:
N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory properties and can inhibit the activity of NF-κB. Additionally, it has been studied for its potential use as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. Additionally, it is relatively easy to synthesize, and the synthesis method is well established. However, one of the limitations is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide. One direction is to further investigate its potential use as a treatment for cancer and neurodegenerative diseases. Additionally, studies can be conducted to investigate its potential use as an anti-inflammatory agent. Further research can also be conducted to investigate its mechanism of action and to identify potential targets for its activity. Moreover, more studies can be conducted to investigate its toxicity and to identify potential side effects.

Synthesis Methods

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide can be synthesized using different methods. One of the methods involves the reaction between 4-nitrobenzohydrazide and 2-hydroxy-4-oxocyclohexa-2,5-dien-1-carbaldehyde in the presence of ethanol and acetic acid. The reaction mixture is refluxed for a few hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

N'-[(1E)-1-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]-4-nitrobenzohydrazide has potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases.